Cas no 1281613-82-8 (1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid)

• Product Name: 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid
• CAS No: 1281613-82-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5558510
• Update Time: 2025-10-16

1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[1-oxo-2-(1H-pyrazol-1-yl)propyl]-
• 1-[2-(1h-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid
• 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H15N3O3/c1-8(14-5-2-4-12-14)10(15)13-6-3-9(7-13)11(16)17/h2,4-5,8-9H,3,6-7H2,1H3,(H,16,17)
• InChI Key： RWEXTFBUGVCHDA-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(N2C=CC=N2)C)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 470.1±40.0 °C(Predicted)
• pka: 4.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid

1-[2-(1H-Pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic Acid (CAS No. 1281613-82-8): An Overview

1-[2-(1H-Pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid (CAS No. 1281613-82-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring linked to a propanoyl group, which is further substituted with a pyrazole moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for various biological studies. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to target proteins.

The synthesis of 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid can be achieved through several routes. One common method involves the coupling of pyrrolidine-3-carboxylic acid with 2-(1H-pyrazol-1-yl)propanoyl chloride in the presence of a coupling agent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and a base like DIEA (diisopropylethylamine). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the reaction of pyrrolidine-3-carboxylic acid with 2-(1H-pyrazol-1-yl)propionic acid using a dehydration agent such as DCC (dicyclohexylcarbodiimide).

Recent studies have highlighted the biological activities of 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid, particularly its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against COX (cyclooxygenase) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, it has been reported to have selective binding to GABAA receptors, making it a promising candidate for the development of anxiolytic and anticonvulsant drugs.

In the context of drug discovery, 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid has been evaluated for its pharmacokinetic properties. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. Its low molecular weight and high lipophilicity contribute to its ability to cross biological membranes efficiently, enhancing its bioavailability.

The safety profile of 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid has also been investigated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Moreover, recent advancements in computational chemistry have facilitated the rational design and optimization of 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid derivatives. Molecular docking studies have provided insights into the binding modes and interactions between this compound and its target proteins. These computational tools have helped identify key structural features that contribute to the compound's biological activity, guiding the development of more potent and selective analogs.

In conclusion, 1-[2-(1H-pyrazol-1-yl)propanoyl]pyrrolidine-3-carboxylic acid (CAS No. 1281613-82-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.